2,4-dichloro-N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H12Cl2N2O2/c18-13-2-3-14(15(19)7-13)17(22)21-9-11-1-4-16(20-8-11)12-5-6-23-10-12/h1-8,10H,9H2,(H,21,22)
• InChI Key: KJICBSBRVLCSGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)NCC2=CN=C(C=C2)C3=COC=C3
• Molecular Formula: C17H12Cl2N2O2
• Molecular Weight: 347.2 g/mol
• CAS No.: 2034310-34-2

Description

2,4-dichloro-N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H12Cl2N2O2 and its molecular weight is 347.2. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties of Benzamides and Furans

Fascinating Variability in Chemistry : Benzamides and furans, including related compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, demonstrate significant variability in chemistry. These compounds are used for synthesizing complex compounds with diverse properties, including spectroscopic characteristics, magnetic properties, and biological and electrochemical activity. This variability points to the potential for discovering new analogues with unexplored applications (Boča, Jameson, & Linert, 2011).

Reactions with Nucleophiles : Arylmethylidenefuranones, which share structural similarities with the compound , exhibit diverse reactions with C- and N-nucleophiles. These reactions lead to the formation of a wide range of compounds, including amides and heterocyclic compounds such as pyrrolones and furopyridines, highlighting their significance in synthetic chemistry (Kamneva, Anis’kova, & Egorova, 2018).

Biological Activity

Central Nervous System (CNS) Acting Drugs : Functional chemical groups, including furan, play a crucial role in the synthesis of novel CNS acting drugs. Heterocycles with furan moieties are explored for their CNS effects, which range from depression to euphoria, indicating the potential therapeutic applications of such compounds in treating CNS disorders (Saganuwan, 2017).

Environmental Considerations

Formation and Destruction of PCDD/Fs : The compound's structural elements suggest potential environmental relevance. Research focusing on the mechanisms for the formation, chlorination, dechlorination, and destruction of polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs) is critical for understanding their environmental impact. Such studies are vital for developing strategies to mitigate the formation and persistence of these toxic compounds in the environment (Altarawneh, Dlugogorski, Kennedy, & Mackie, 2009).